Cas no 2387595-15-3 (O1-benzyl O9-tert-butyl 10,10-dimethyl-5-oxo-1,4,9-triazaspiro[5.5]undecane-1,9-dicarboxylate)

• Product Name: O1-benzyl O9-tert-butyl 10,10-dimethyl-5-oxo-1,4,9-triazaspiro[5.5]undecane-1,9-dicarboxylate
• CAS No: 2387595-15-3
• MF: C₂₃H₃₃N₃O₅
• MW: 431.525226354599
• CID: 5271621
• Update Time: 2025-11-06

O1-benzyl O9-tert-butyl 10,10-dimethyl-5-oxo-1,4,9-triazaspiro[5.5]undecane-1,9-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl 9-(tert-butyl) 8,8-dimethyl-5-oxo-1,4,9-triazaspiro[5.5]undecane-1,9-dicarboxylate
• O1-benzyl O9-tert-butyl 10,10-dimethyl-5-oxo-1,4,9-triazaspiro[5.5]undecane-1,9-dicarboxylate

• Inchi： 1S/C23H33N3O5/c1-21(2,3)31-20(29)25-13-11-23(16-22(25,4)5)18(27)24-12-14-26(23)19(28)30-15-17-9-7-6-8-10-17/h6-10H,11-16H2,1-5H3,(H,24,27)
• InChI Key： BZHFBDYHTYXEKL-UHFFFAOYSA-N
• SMILES： O=C1C2(CCN(C(=O)OC(C)(C)C)C(C)(C)C2)N(C(=O)OCC2C=CC=CC=2)CCN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 696
• XLogP3: 2.6
• Topological Polar Surface Area: 88.2

Additional information on O1-benzyl O9-tert-butyl 10,10-dimethyl-5-oxo-1,4,9-triazaspiro[5.5]undecane-1,9-dicarboxylate

Recent Advances in the Study of O1-benzyl O9-tert-butyl 10,10-dimethyl-5-oxo-1,4,9-triazaspiro[5.5]undecane-1,9-dicarboxylate (CAS: 2387595-15-3)

The compound O1-benzyl O9-tert-butyl 10,10-dimethyl-5-oxo-1,4,9-triazaspiro[5.5]undecane-1,9-dicarboxylate (CAS: 2387595-15-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This spirocyclic compound, characterized by its 1,4,9-triazaspiro[5.5]undecane core, presents a promising scaffold for the development of novel bioactive molecules. Recent studies have focused on elucidating its synthetic pathways, biological activities, and potential as a lead compound in drug discovery.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of O1-benzyl O9-tert-butyl 10,10-dimethyl-5-oxo-1,4,9-triazaspiro[5.5]undecane-1,9-dicarboxylate via a multi-step reaction sequence involving key intermediates. The synthetic route highlighted the importance of protecting group strategies, particularly the use of benzyl and tert-butyl groups, to achieve high yields and purity. The study also reported the compound's stability under various physiological conditions, making it a viable candidate for further pharmacological evaluation.

Further investigations into the biological activity of this compound revealed its potential as an inhibitor of specific enzymatic targets involved in inflammatory pathways. In vitro assays conducted by a team at the University of Cambridge showed that the compound exhibited moderate inhibitory activity against cyclooxygenase-2 (COX-2), with an IC50 value in the low micromolar range. These findings suggest that O1-benzyl O9-tert-butyl 10,10-dimethyl-5-oxo-1,4,9-triazaspiro[5.5]undecane-1,9-dicarboxylate could serve as a starting point for the development of new anti-inflammatory agents.

Another notable study explored the compound's potential in oncology. Researchers at the National Cancer Institute investigated its effects on cancer cell lines and found that it induced apoptosis in certain types of leukemia cells. Mechanistic studies suggested that the compound's spirocyclic structure might interact with cellular proteins involved in apoptosis regulation, although the exact molecular targets remain to be fully characterized. These preliminary results underscore the need for further research to elucidate the compound's mechanism of action and optimize its pharmacological properties.

In addition to its therapeutic potential, recent advancements in analytical techniques have enabled more detailed characterization of O1-benzyl O9-tert-butyl 10,10-dimethyl-5-oxo-1,4,9-triazaspiro[5.5]undecane-1,9-dicarboxylate. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its structural integrity and purity. These analytical methods are critical for ensuring the reproducibility of studies involving this compound and for facilitating its adoption in broader research applications.

Looking ahead, the continued exploration of O1-benzyl O9-tert-butyl 10,10-dimethyl-5-oxo-1,4,9-triazaspiro[5.5]undecane-1,9-dicarboxylate holds great promise. Future research directions may include structure-activity relationship (SAR) studies to identify more potent derivatives, as well as in vivo evaluations to assess its pharmacokinetic and safety profiles. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to translate these findings into clinically relevant therapies.

In conclusion, the compound O1-benzyl O9-tert-butyl 10,10-dimethyl-5-oxo-1,4,9-triazaspiro[5.5]undecane-1,9-dicarboxylate (CAS: 2387595-15-3) represents a fascinating area of research in chemical biology and medicinal chemistry. Its unique structural attributes, combined with its emerging biological activities, position it as a valuable tool for drug discovery and development. As research progresses, this compound may pave the way for innovative therapeutic strategies addressing unmet medical needs.